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Compound of Interest

Compound Name: Aluminiumformiat

Cat. No.: B15289006 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of aluminum formate,

Al(HCOO)3. It includes a comprehensive breakdown of its elemental composition and the

underlying atomic weights. Furthermore, this guide will delve into experimental protocols for its

characterization and potential signaling pathways of relevance to the scientific and drug

development community.

Chemical Identity and Formula
Chemical Name: Aluminum Formate

IUPAC Name: Aluminum Trichlorate

Chemical Formula: Al(HCOO)3

Aluminum formate is the aluminum salt of formic acid.[1] It consists of one aluminum atom and

three formate groups.

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The chemical formula Al(HCOO)3 indicates that a molecule of aluminum formate contains:

1 Aluminum (Al) atom
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3 Carbon (C) atoms

3 Hydrogen (H) atoms

6 Oxygen (O) atoms

The molecular weight is calculated using the standard atomic weights of these elements as

provided by the International Union of Pure and Applied Chemistry (IUPAC).

Element Symbol Quantity
Standard
Atomic Weight
(u)

Total Atomic
Weight (u)

Aluminum Al 1 26.9815386 26.9815386

Carbon C 3 12.011 36.033

Hydrogen H 3 1.008 3.024

Oxygen O 6 15.999 95.994

Total 162.0325386

Based on the summation of the atomic weights of its constituent atoms, the calculated

molecular weight of aluminum formate is approximately 162.03 g/mol .[2][3]

Experimental Protocols for Characterization
The determination and confirmation of the molecular weight and structure of aluminum formate

can be achieved through various analytical techniques. Below are outlines of standard

experimental protocols.

Mass spectrometry is a fundamental technique for determining the molecular weight of a

compound.

Sample Preparation: A dilute solution of aluminum formate is prepared in a suitable solvent,

such as deionized water.
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Ionization: Electrospray ionization (ESI) is a common method for ionizing organometallic

compounds like aluminum formate. The sample solution is introduced into the mass

spectrometer, where a high voltage is applied to generate charged droplets.

Mass Analysis: The resulting ions are guided into a mass analyzer (e.g., quadrupole, time-of-

flight). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z. The peak corresponding to the molecular ion of aluminum formate

would confirm its molecular weight.

TGA can be used to study the thermal decomposition of aluminum formate, which can provide

information about its composition and purity.

Sample Preparation: A small, accurately weighed sample of solid aluminum formate is

placed in a TGA crucible.

Analysis: The sample is heated at a controlled rate in a specific atmosphere (e.g., nitrogen or

air).

Data Interpretation: The TGA curve plots the percentage of weight loss against temperature.

The decomposition steps can be correlated to the loss of specific fragments (e.g., formate

groups), allowing for the confirmation of the compound's stoichiometry.

Visualization of Chemical Structure and
Experimental Workflow
To aid in the understanding of the molecular structure and a typical experimental workflow, the

following diagrams are provided.
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Caption: 2D representation of the aluminum formate molecule.
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Caption: Workflow for molecular weight determination by mass spectrometry.

Relevance in Drug Development and Potential
Signaling Pathways
While aluminum formate itself is not a common therapeutic agent, understanding the biological

interactions of aluminum and formate ions is crucial in drug development, particularly in the

context of formulation and toxicology. Aluminum-containing compounds are used as adjuvants

in vaccines and as antacids. The formate anion is a simple carboxylic acid that can participate

in various metabolic pathways.
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At present, there are no well-defined signaling pathways directly and uniquely attributed to

aluminum formate in the context of drug action. The biological effects would likely be a

combination of the separate effects of aluminum ions and formate. Aluminum has been studied

for its potential neurotoxicity, though the mechanisms are still under investigation. Formate is a

metabolite that, in high concentrations, can cause toxicity.

Further research is required to elucidate any specific signaling pathways that might be

modulated by aluminum formate. Researchers in drug development should consider the

potential for dissociation of the compound and the individual biological activities of its

constituent ions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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